Cas no 3862-73-5 (benzenamine, 2,3,4-trifluoro-)

• Product Name: benzenamine, 2,3,4-trifluoro-
• CAS No: 3862-73-5
• MF: C₆H₄F₃N
• MW: 147.097871780396
• MDL: MFCD00011737
• CID: 44544
• PubChem ID: 77468
• Update Time: 2025-10-23

benzenamine, 2,3,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluoroaniline
• 2,3,4-TRIFLUORANILINE
• 2,3,4-Trifluorobenzenamine
• Benzenamine, 2,3,4-trifluoro-
• 2,3,4-trifluoro aniline
• 2,3,4-Trifluoro-phenylamine
• Aniline, 2,3,4-trifluoro-
• WRDGNXCXTDDYBZ-UHFFFAOYSA-N
• 2,3,4-TFA
• 2,3,4-trifluorophenylamine
• PubChem2297
• 2.3.4-Trifluoroaniline
• 2,3,4-Trifluoro-anilin
• 2,3, 4-Trifluoroaniline
• 2,3,4-Trifluoro-benzenamin
• KSC225C7
• KSC225C7N
• EC 407-170-9
• Z104473516
• F2190-0496
• STR04856
• T1385
• 3862-73-5
• AKOS000119730
• 4-12-00-01114 (Beilstein Handbook Reference)
• CS-W010988
• AC-10243
• Benzenamine, 2,3,4-trifluoro-C198
• BRN 3245609
• NS00006091
• FT-0609376
• SCHEMBL112835
• A6528
• MFCD00011737
• DTXSID60959469
• 2,3,4-Trifluoroaniline, 98%
• A6771
• J-506864
• AM20040342
• ethyl?1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate
• EN300-19314
• 2,3,4-Trifluoroaniline,98%
• 2,3,4-Trifluorobenzenamine2,3,4-(Trifluoro)aniline
• STL353604
• DTXCID001387346
• DB-030756
• benzenamine, 2,3,4-trifluoro-

• MDL： MFCD00011737
• Inchi： 1S/C6H4F3N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H2
• InChI Key： WRDGNXCXTDDYBZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1N)F)F
• BRN： 3245609

Computed Properties

• Exact Mass: 147.03000
• Monoisotopic Mass: 147.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.393 g/mL at 25 °C(lit.)
• Melting Point: 14-15°C
• Boiling Point: 92°C/48mmHg
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.486(lit.)
• PSA: 26.02000
• LogP: 2.26730

benzenamine, 2,3,4-trifluoro- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H318,H373,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-38-41-48/22-51/53
• Safety Instruction： S23-S26-S36/37/39-S61
• FLUKA BRAND F CODES：9
• RTECS：CY1211500
• Hazardous Material Identification：
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R21/22; R38; R41; R48/22; R51/53
• Packing Group：III
• Safety Term：S23;S26;S36/37/39;S61
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on benzenamine, 2,3,4-trifluoro-

Benzenamine, 2,3,4-Trifluoro- (CAS No. 3862-73-5)

Benzenamine, 2,3,4-Trifluoro-, also known by its CAS number CAS No. 3862-73-5, is a highly fluorinated aromatic amine compound. This compound has gained significant attention in the fields of organic synthesis and materials science due to its unique chemical properties and potential applications. The presence of three fluorine atoms at the 2, 3, and 4 positions on the benzene ring imparts distinct electronic characteristics, making it a valuable building block in various chemical reactions.

The synthesis of Benzenamine, 2,3,4-Trifluoro- typically involves multi-step processes that include fluorination and amination reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the fluorination steps, thereby improving yield and purity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for such specialized compounds.

In terms of applications, Benzenamine, 2,3,4-Trifluoro- has been extensively studied for its role in pharmaceutical chemistry. Its ability to act as a versatile intermediate in drug design has led to its incorporation into several bioactive molecules. Recent studies have highlighted its potential as a precursor for anti-cancer agents due to its unique interaction with biological systems. Additionally, this compound has shown promise in the development of advanced materials such as fluorinated polymers and high-performance electronics.

The physical and chemical properties of CAS No. 3862-73-5 are well-documented. It is a crystalline solid with a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. Its strong electron-withdrawing nature due to the trifluoromethyl groups enhances its reactivity in various nucleophilic aromatic substitution reactions. This property makes it an ideal candidate for use in synthesizing complex heterocyclic compounds.

From an environmental perspective, the handling and disposal of Benzenamine, 2,3,4-Trifluoro- require careful consideration due to its chemical stability and potential persistence in certain environments. However, ongoing research into green chemistry practices aims to minimize any adverse environmental impacts associated with its production and use.

In conclusion, CAS No. 3862-73-5, or Benzenamine, 2,3,4-Trifluoro-, stands as a testament to the advancements in modern organic chemistry. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an even more pivotal role in shaping future developments in pharmaceuticals and materials science.